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Introduction

Rhodium, a rare and precious platinum group metal, is utilized in various industrial applications,
including automotive catalytic converters and as a catalyst in chemical processes. The
recovery of rhodium from spent catalysts and industrial effluents is of significant economic and
environmental importance. Nitrilotriacetamide (NTA) and its derivatives have emerged as
effective extractants for the selective recovery of rhodium from acidic aqueous solutions. This
document provides detailed application notes and protocols for the use of Nitrilotriacetamide
in this process.

Principle of Extraction

The recovery of rhodium (lI) from acidic solutions, such as hydrochloric acid, using
Nitrilotriacetamide is based on a solvent extraction process. The mechanism is understood to
be an ion-pair extraction.[1] In this process, the protonated form of Nitrilotriacetamide acts as
an extractant, forming a complex with the rhodium species present in the aqueous phase,
facilitating its transfer to an organic phase. The extraction equilibria can be studied and
understood using techniques such as UV spectroscopy and DFT calculations.[2]

A derivative of Nitrilotriacetamide, N, N, N', N', N”, N"-Hexahexyl-nitrilotriacetamide
(NTAamide(C6)), has been specifically investigated for the extraction of Rh(lll).[1] The
extraction behavior of Rh(Ill) with NTAamide(C6) has been studied in various diluents with
relatively high dielectric constants, such as acetophenone, 1,2-dichloroethane, and 1-octanol.

[1]
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Experimental Data

The efficiency of rhodium extraction using Nitrilotriacetamide derivatives is influenced by
several factors, including the type of diluent, the concentration of the extractant, and the acidity
of the aqueous solution.

Table 1: Effect of Diluent on Rh(lll) Extraction using NTAamide(C6)

Diluent Dielectric Constant Extraction Efficiency (%)
Acetophenone 17.4 Data not available
1,2-Dichloroethane 104 Data not available
1-Octanol 10.3 Data not available

| n-Dodecane | 2.0 | Lower than high dielectric constant diluents |

Note: Specific quantitative data on extraction efficiency for each diluent was not available in the
provided search results. However, the use of diluents with high dielectric constants is
highlighted as a key aspect of the investigation.[1] A study on the extraction of Rh(lll) using 0.5
M NTAamide(C6) showed a significant difference in extraction behavior between acetophenone
and n-dodecane.[1]

Experimental Protocols

The following protocols are based on the methodologies described for rhodium extraction using
Nitrilotriacetamide and its derivatives.

Protocol 1: Synthesis of Nitrilotriacetamide
Several methods for the synthesis of Nitrilotriacetamide have been developed.

» Ethylene Glycol Ester Process: This industrial method involves the formation of ethylene
glycol esters of nitrilotriacetic acid at 200-250°C under a nitrogen atmosphere, followed by
treatment with ammonia.[2] This process can achieve yields of 89.8% in 2 to 4 hours.[2]
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» Acid Hydrolysis: This method involves the acid hydrolysis of nitrilotriacetic acid in
concentrated sulfuric acid to yield high-purity Nitrilotriacetamide.[2]

o Ammonolysis: Substituted derivatives can be synthesized through the ammonolysis of
carboxylic acid esters using ammonia or primary/secondary amines.[2]

Protocol 2: Liquid-Liquid Extraction of Rhodium (lII)

This protocol describes a general procedure for the solvent extraction of rhodium from a
hydrochloric acid solution.

Materials:

e Rhodium (Ill) solution in hydrochloric acid

 Nitrilotriacetamide (or a derivative like NTAamide(C6))

e Organic diluent (e.g., acetophenone, 1,2-dichloroethane, or 1-octanol)

e Separatory funnels

e Shaker

e pH meter

e Analytical instrumentation for rhodium concentration measurement (e.g., ICP-MS or AAS)
Procedure:

o Preparation of the Organic Phase: Dissolve a known concentration of Nitrilotriacetamide or
its derivative (e.g., 0.5 M NTAamide(C6)) in the chosen organic diluent.[1]

o Preparation of the Aqueous Phase: Prepare an acidic aqueous solution containing a known
concentration of Rhodium (111) in hydrochloric acid. The distribution of Rh(lll) chloro
complexes ([RhCIn(H20)6-n]3-n) will depend on the chloride concentration.[1]

o Extraction:
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o In a separatory funnel, mix equal volumes of the organic and aqueous phases.

o Shake the mixture for a sufficient time to reach equilibrium. A shaking time of 30 minutes
has been used in related studies.[1]

o Allow the phases to separate.

e Analysis:
o Separate the two phases.

o Determine the concentration of rhodium remaining in the aqueous phase using a suitable
analytical technique.

o Calculate the distribution ratio (D) and the extraction efficiency (E%).
Protocol 3: Electrochemical Recovery of Rhodium
Following extraction, rhodium can be recovered from the organic phase by electrodeposition.
Procedure:

e The organic phase containing the extracted Rh(lll) complex is subjected to cyclic
voltammetry to investigate its electrochemical behavior.[1]

» Studies have shown that the Rh(lll) complex can be reduced to Rh(0) through a three-
electron transfer.[1]

e The electrodeposits can be identified as metallic rhodium using X-ray photoelectron
spectroscopy (XPS) and X-ray diffraction (XRD) analyses.[1]

Logical Workflow for Rhodium Recovery
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Caption: Workflow for rhodium recovery using Nitrilotriacetamide.
Safety Precautions

o Work in a well-ventilated fume hood, especially when handling organic solvents and
concentrated acids.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Dispose of all chemical waste according to institutional and local regulations.
Conclusion

Nitrilotriacetamide and its derivatives are promising reagents for the solvent extraction and
recovery of rhodium from acidic solutions. The process involves the formation of an ion-pair
complex between the protonated extractant and the rhodium species, followed by separation
and subsequent recovery of the metallic rhodium, for instance, by electrodeposition. Further
research to optimize the process parameters, such as the choice of diluent and extractant
concentration, will be beneficial for industrial-scale applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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